Cas no 2172288-49-0 (3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid)
3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
- 3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid
- EN300-1538620
- 2172288-49-0
-
- Inchi: 1S/C26H28N2O6/c29-23(30)13-22(16-9-10-16)27-24(31)26(11-12-33-15-26)28-25(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: QDBBHAUVXDIWMH-UHFFFAOYSA-N
- SMILES: O1CCC(C1)(C(NC(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 114Ų
3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1538620-0.05g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-0.1g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-0.25g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-0.5g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-1.0g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-2.5g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-5.0g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-10.0g |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1538620-50mg |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1538620-100mg |
3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid |
2172288-49-0 | 100mg |
$2963.0 | 2023-09-26 |
3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
Introduction to 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid (CAS No. 2172288-49-0)
3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172288-49-0, represents a convergence of advanced synthetic methodologies and innovative drug design principles. Its unique structural features, including a cyclopropyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, make it a promising candidate for further exploration in therapeutic applications.
The molecular framework of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid incorporates several key functional groups that contribute to its potential biological activity. The cyclopropyl group is known for its stability and ability to enhance metabolic resistance, while the Fmoc moiety is commonly used in peptide synthesis due to its protective properties. The oxolan ring, a five-membered heterocycle, introduces additional complexity and may play a role in modulating the compound's interactions with biological targets.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid align well with these objectives. For instance, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal an active amine, which may serve as a precursor for further derivatization or as a direct interaction partner with biological targets.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular characteristics can significantly impact efficacy and selectivity.
The synthesis of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid represents a testament to the progress made in synthetic organic chemistry. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has enabled the construction of this intricate molecule with high precision. These methodologies are not only crucial for producing compounds like this one but also contribute to the broader toolkit available for medicinal chemists.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds that exhibit unique spatial arrangements of functional groups often exhibit novel biological activities that are not observed with more conventional molecules. The complex architecture of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-yld formamido}propanoic acid suggests that it may possess such unique properties, making it an attractive candidate for further investigation.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in the synthesis of larger molecules, such as peptidomimetics or biologics. Additionally, its stability and ease of handling under various conditions make it a valuable asset in laboratory settings where reproducibility is paramount.
In conclusion, 3-cyclopropyl - 3-{ 3 - ( { ( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) oxolan - 3 - yld formamido } propanoic acid (CAS No. 2172288 - 49 - 0) stands out as a promising entity in the realm of pharmaceutical chemistry. Its intricate structure, rich functional diversity, and synthetic accessibility position it as a compelling candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and innovative methodologies, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.
2172288-49-0 (3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)